2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C24H23ClN4O
• Molecular Weight: 418.9 g/mol
• IUPAC Name: 2-amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C24H23ClN4O/c1-28(2)29-20-12-17(15-6-4-3-5-7-15)13-21(30)23(20)22(19(14-26)24(29)27)16-8-10-18(25)11-9-16/h3-11,17,22H,12-13,27H2,1-2H3
• InChI Key: JSZBOZOPINBCGY-UHFFFAOYSA-N
• SMILES: CN(C)N1C2=C(C(C(=C1N)C#N)C3=CC=C(C=C3)Cl)C(=O)CC(C2)C4=CC=CC=C4

Description

2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as CEP-26401, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities.

Scientific Research Applications

2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied extensively for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to improve cognitive function and reduce amyloid beta accumulation in the brain. In Parkinson's disease research, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been found to protect dopaminergic neurons from oxidative stress and improve motor function.

Mechanism of Action

The mechanism of action of 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. In Alzheimer's disease research, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. In Parkinson's disease research, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects
2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been found to have various biochemical and physiological effects in vitro and in vivo. In cancer research, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to induce apoptosis and inhibit angiogenesis in various cancer cell lines. In Alzheimer's disease research, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been found to improve cognitive function and reduce amyloid beta accumulation in animal models. In Parkinson's disease research, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to protect dopaminergic neurons from oxidative stress and improve motor function in animal models.

Advantages and Limitations for Lab Experiments

2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has several advantages for lab experiments, such as its high potency and selectivity for its target enzymes and signaling pathways. However, 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile also has some limitations, such as its poor solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One direction is to further investigate its potential therapeutic applications in other diseases such as diabetes, cardiovascular disease, and inflammatory disorders. Another direction is to develop more efficient synthesis methods and analogs of 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile with improved pharmacological properties. Finally, more studies are needed to fully understand the mechanism of action and biochemical and physiological effects of 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile.

Synthesis Methods

The synthesis of 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile involves a multi-step process that begins with the reaction of 4-chlorobenzaldehyde with 1,2,3,4-tetrahydroisoquinoline in the presence of a Lewis acid catalyst. The resulting product is then subjected to a series of reactions involving various reagents such as dimethylformamide, acetic anhydride, and sodium azide. The final step involves the reaction of the intermediate product with N,N-dimethylamine and cyanogen bromide to yield 2-Amino-4-(4-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile.